Cas no 21948-76-5 (4-(METHYLSULFINYL) PYRIDINE)

• Product Name: 4-(METHYLSULFINYL) PYRIDINE
• CAS No: 21948-76-5
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 2101871
• PubChem ID: 13047072
• Update Time: 2025-06-29

4-(METHYLSULFINYL) PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 4-(METHYLSULFINYL) PYRIDINE
• DTXSID70516289
• 21948-76-5
• SCHEMBL6973596
• 4-methylsulfinylpyridine
• 4-(Methylsulfinyl)pyridine
• 4-(Methanesulfinyl)pyridine
• DB-007945
• pyridine, 4-methylsulphinyl-

• Inchi： 1S/C6H7NOS/c1-9(8)6-2-4-7-5-3-6/h2-5H,1H3
• InChI Key： HYVLELBIMWJSDS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 141.02483502Da
• Monoisotopic Mass: 141.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(METHYLSULFINYL) PYRIDINE

4-(METHYLSULFINYL) PYRIDINE: Chemical Properties, Applications, and Recent Research Developments

4-(METHYLSULFINYL) PYRIDINE, with the CAS number 21948-76-5, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic compound features a pyridine ring substituted with a methylsulfinyl group, which imparts unique chemical and electronic properties. The presence of the sulfinyl group enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of 4-(METHYLSULFINYL) PYRIDINE consists of a six-membered aromatic ring containing nitrogen, with a methylsulfinyl group (-SO₂-CH₃) attached to the fourth carbon atom. This configuration contributes to its stability while allowing for diverse functionalization. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile, making it suitable for various synthetic and analytical applications.

In recent years, 4-(METHYLSULFINYL) PYRIDINE has garnered attention in the pharmaceutical industry due to its potential as a building block for drug discovery. Its pyridine core is a common motif in many bioactive compounds, and the sulfinyl group can serve as a pharmacophore or a handle for further chemical modifications. Researchers have explored its utility in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most notable applications of 4-(METHYLSULFINYL) PYRIDINE is in the development of small-molecule inhibitors targeting protein-protein interactions. The sulfinyl group's ability to engage in hydrogen bonding and hydrophobic interactions makes it an effective scaffold for designing molecules that can modulate protein function. For instance, studies have demonstrated its role in developing inhibitors of Janus kinases (JAKs), which are involved in various inflammatory and autoimmune diseases.

Recent research has also highlighted the compound's potential in medicinal chemistry through its use as a ligand in coordination chemistry. The pyridine nitrogen can act as a coordinating site for metal ions, forming complexes that exhibit catalytic or photophysical properties. These metal-organic frameworks (MOFs) have applications in drug delivery systems, sensors, and light-emitting devices.

The synthesis of 4-(METHYLSULFINYL) PYRIDINE typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the sulfinylation of 4-methylpyridine using chlorosulfonic acid or sulfur trioxide-pyridine complexes. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields.

In terms of biological activity, 4-(METHYLSULFINYL) PYRIDINE derivatives have shown promise in preclinical studies. For example, certain analogs have demonstrated inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. Additionally, modifications to the methylsulfinyl group have led to compounds with enhanced binding affinity to target proteins.

The compound's versatility extends to material science applications as well. Its ability to form stable complexes with polymers and nanoparticles makes it useful in developing advanced materials for drug delivery and tissue engineering. Researchers are exploring its integration into hydrogels and scaffolds that can support cell growth and enhance therapeutic efficacy.

From an industrial perspective, the demand for 4-(METHYLSULFINYL) PYRIDINE is growing due to its broad utility across multiple sectors. Manufacturers are investing in scalable synthesis methods to meet the increasing need for this intermediate in pharmaceutical production. Collaborative efforts between academia and industry are driving innovation in process optimization and quality control.

The future directions of research on 4-(METHYLSULFINYL) PYRIDINE include exploring novel derivatives with enhanced pharmacological properties and expanding its applications into emerging fields such as nanomedicine and green chemistry. The compound's unique structural features offer a rich ground for synthetic chemists to develop innovative solutions to complex scientific challenges.